Cas no 318247-49-3 (5-(4-Chlorophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde)

5-(4-Chlorophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde structure
318247-49-3 structure
Product Name:5-(4-Chlorophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde
CAS No:318247-49-3
MF:C17H13ClN2OS
MW:328.815921545029
CID:3143011
PubChem ID:2763918
Update Time:2025-04-21

5-(4-Chlorophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-((4-Chlorophenyl)thio)-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde
    • 5-(4-chlorophenyl)sulfanyl-1-methyl-3-phenylpyrazole-4-carbaldehyde
    • MFCD00244931
    • 4K-317S
    • 5-[(4-Chlorophenyl)sulfanyl]-1-methyl-3-phenyl -1H-pyrazole-4-carbaldehyde
    • 5-[(4-chlorophenyl)sulfanyl]-1-methyl-3-phenylpyrazole-4-carbaldehyde
    • AKOS005070443
    • 5-[(4-chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde
    • 318247-49-3
    • 5-(4-Chlorophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde
    • Inchi: 1S/C17H13ClN2OS/c1-20-17(22-14-9-7-13(18)8-10-14)15(11-21)16(19-20)12-5-3-2-4-6-12/h2-11H,1H3
    • InChI Key: MUCQXWPJYOUCQJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)SC1=C(C=O)C(C2C=CC=CC=2)=NN1C

Computed Properties

  • Exact Mass: 328.0437119Da
  • Monoisotopic Mass: 328.0437119Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • Melting Point: 146-149°C

5-(4-Chlorophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde Security Information

  • HazardClass:IRRITANT

5-(4-Chlorophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde Pricemore >>

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